Cas no 1449698-48-9 (Benzoyl isothiocyanate, 2-chloro-3-nitro-5-(trifluoromethyl)-)

• Product Name: Benzoyl isothiocyanate, 2-chloro-3-nitro-5-(trifluoromethyl)-
• CAS No: 1449698-48-9
• MF: C₉H₂ClF₃N₂O₃S
• MW: 310.636990070343
• CID: 5667199
• Update Time: 2023-09-11

Benzoyl isothiocyanate, 2-chloro-3-nitro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoyl isothiocyanate, 2-chloro-3-nitro-5-(trifluoromethyl)-

• Inchi： 1S/C9H2ClF3N2O3S/c10-7-5(8(16)14-3-19)1-4(9(11,12)13)2-6(7)15(17)18/h1-2H
• InChI Key： UOGFQJSUQMSRAC-UHFFFAOYSA-N
• SMILES： C(N=C=S)(=O)C1=CC(C(F)(F)F)=CC([N+]([O-])=O)=C1Cl

Experimental Properties

• Density: 1?+-.0.1 g/cm3(Predicted)
• Boiling Point: 377.4±42.0 °C(Predicted)